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Compound of Interest

Compound Name: Potassium propionate

Cat. No.: B1260437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of potassium propionate in
two common solvents: water and ethanol. Due to the limited availability of comprehensive,
temperature-dependent public data, this document summarizes the known quantitative
solubility points and offers a detailed experimental protocol for researchers to determine
solubility curves for their specific applications.

Introduction to Potassium Propionate

Potassium propionate (K(C2HsCOOQ)), the potassium salt of propanoic acid, is a white or
colorless crystalline solid.[1][2] It is recognized for its preservative properties and is utilized in
the food, pharmaceutical, and cosmetic industries. Understanding its solubility in various
solvents is critical for formulation development, purification processes, and dosage form
design. This guide focuses on its solubility in water, a universal polar solvent, and ethanol, a
common organic solvent in pharmaceutical preparations.

Chemical and Physical Properties:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1260437?utm_src=pdf-interest
https://www.benchchem.com/product/b1260437?utm_src=pdf-body
https://www.benchchem.com/product/b1260437?utm_src=pdf-body
https://www.benchchem.com/product/b1260437?utm_src=pdf-body
https://www.fao.org/4/w6355e/w6355e0r.htm
https://www.tmmedia.in/wp-content/uploads/TD/TD-5107.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

Property Value

Chemical Formula CsHsKO2

Molar Mass 112.17 g/mol

Appearance White or colorless crystals[1][2]
Synonyms Potassium propanoate, E283][3]

Quantitative Solubility Data

The publicly available quantitative data on the solubility of potassium propionate is limited.
The following tables summarize the known values at specific temperatures. General qualitative
descriptors found in the literature include "freely soluble™ in water and "soluble” in ethanol.[1][2]

[4]

Table 1: Solubility of Potassium Propionate in Water

Temperature (°C) Solubility ( g/100 g H20) Reference

16 178 [5]

Table 2: Solubility of Potassium Propionate in 95% Ethanol

Solubility ( g/100 g 95%
Temperature (°C) EtOH) Reference

13 22.2 5]

Experimental Protocol for Solubility Determination

To augment the limited existing data, researchers can determine the solubility of potassium
propionate as a function of temperature using the isothermal equilibrium method. This protocol
outlines a standard procedure to generate a solubility curve.

3.1. Principle
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This method involves creating a saturated solution of potassium propionate at a constant
temperature. An excess of the solute is mixed with the solvent and agitated for a sufficient
period to ensure equilibrium is reached. The concentration of the dissolved solute in a filtered
aliquot of the supernatant is then determined gravimetrically.

3.2. Materials and Equipment

o Potassium Propionate (high purity)

» Distilled or deionized water

» Absolute or 95% Ethanol

o Temperature-controlled orbital shaker or magnetic stirrer with a hot plate
o Calibrated thermometer or temperature probe

e Analytical balance (accurate to £0.0001 g)

e Thermostatic water bath

o Glass vials or flasks with airtight seals

o Syringe filters (e.g., 0.45 um PTFE or nylon)

e Syringes

» Pre-weighed weighing boats or evaporating dishes
e Drying oven

3.3. Step-by-Step Procedure

e Preparation: Place a known volume or mass of the solvent (e.g., 10 mL of water or ethanol)
into several glass vials.

o Addition of Solute: Add an excess amount of potassium propionate to each vial. An excess
is visually confirmed by the presence of undissolved solid at the bottom of the vial after initial
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mixing.

Equilibration: Securely seal the vials and place them in the temperature-controlled shaker or
water bath set to the desired temperature (e.g., 20°C). Allow the mixtures to equilibrate for a
prolonged period (e.g., 24-48 hours) with continuous agitation. This ensures the solution
becomes fully saturated.

Sample Withdrawal: After equilibration, stop the agitation and allow the undissolved solid to
settle for at least 1 hour, maintaining the constant temperature. Carefully withdraw a known
volume (e.g., 5 mL) of the clear supernatant using a pre-warmed syringe to prevent
premature crystallization.

Filtration: Immediately attach a syringe filter to the syringe and dispense the saturated
solution into a pre-weighed (tared) evaporating dish. This step removes any suspended
microcrystals. Record the exact mass of the filtered solution.

Solvent Evaporation: Place the evaporating dish in a drying oven set to a moderate
temperature (e.g., 105°C) until the solvent has completely evaporated and a constant mass
of the dried potassium propionate is achieved.[1]

Mass Determination: Allow the evaporating dish to cool to room temperature in a desiccator
to prevent moisture absorption, then weigh it to determine the mass of the dissolved
potassium propionate.

Calculation: Calculate the solubility using the following formula:

Solubility ( g/100 g solvent) = (Mass of dried solute / Mass of solvent) x 100
Where:

o Mass of dried solute = (Mass of dish + solute) - (Mass of empty dish)

o Mass of solvent = (Mass of saturated solution) - (Mass of dried solute)

Repeat for Different Temperatures: Repeat steps 2-8 for each desired temperature point
(e.g., 10°C, 30°C, 40°C, 50°C) to construct a solubility curve.
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Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of potassium propionate.
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Caption: Workflow for Isothermal Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1260437?utm_src=pdf-custom-synthesis
https://www.fao.org/4/w6355e/w6355e0r.htm
https://www.tmmedia.in/wp-content/uploads/TD/TD-5107.pdf
https://en.wikipedia.org/wiki/Potassium_propanoate
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-346.pdf
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=15503
https://www.benchchem.com/product/b1260437#solubility-of-potassium-propionate-in-water-and-ethanol
https://www.benchchem.com/product/b1260437#solubility-of-potassium-propionate-in-water-and-ethanol
https://www.benchchem.com/product/b1260437#solubility-of-potassium-propionate-in-water-and-ethanol
https://www.benchchem.com/product/b1260437#solubility-of-potassium-propionate-in-water-and-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1260437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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